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Compound of Interest

Compound Name: Coryximine

Cat. No.: B13438434 Get Quote

Attention: The chemical name "Coryximine" does not correspond to a recognized compound in

standard chemical databases. As such, a specific Safety Data Sheet (SDS) or established

disposal protocol for this substance is unavailable. The following information is provided for

similarly named, but distinct, chemical compounds: Corynoxine and Corypalmine. It is critical to

verify the exact identity of your compound and consult the manufacturer-provided SDS before

handling or disposal.

Safe and responsible disposal of laboratory chemicals is paramount to ensuring personnel

safety and environmental protection. Disposal procedures are dictated by the specific physical,

chemical, and toxicological properties of a substance, which are detailed in its SDS.

Disposal Protocols for Related Compounds
For researchers working with compounds that may have been mistaken for "Coryximine," we

provide the disposal guidelines for Corynoxine and Corypalmine based on their respective

safety data.

Corynoxine (hydrochloride)
Corynoxine is classified as acutely toxic if swallowed.[1] Disposal must be handled with care to

avoid ingestion and environmental contamination.

Experimental Protocol for Disposal:

Waste Collection:
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Collect waste Corynoxine (hydrochloride) and any contaminated materials (e.g., weighing

paper, gloves, pipette tips) in a designated, properly labeled hazardous waste container.

The container must be made of a compatible material, kept securely closed, and stored in

a designated, controlled area.

Labeling:

Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "Corynoxine (hydrochloride)"

Associated hazards (e.g., "Acutely Toxic")

Accumulation start date.

Disposal Pathway:

Dispose of the contents and the container in accordance with all local, regional, national,

and international regulations.[1]

This typically involves transfer to an approved waste disposal plant or arranging a pickup

with a licensed hazardous waste contractor.[2]

Do not dispose of Corynoxine with household garbage or allow it to enter the sewage

system.

Corypalmine
Corypalmine is classified as a skin and eye irritant and may cause respiratory irritation.[3] While

less acutely toxic than Corynoxine, it still requires controlled disposal.

Experimental Protocol for Disposal:

Waste Collection:

Safety Operating Guide
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Collect waste Corypalmine and contaminated labware in a designated hazardous waste

container.

Ensure the container is appropriate for solid waste and is kept sealed when not in use.

Labeling:

Label the container clearly as "Hazardous Waste" and specify the contents as

"Corypalmine."

List the known hazards (e.g., "Skin/Eye Irritant").

Disposal Pathway:

Disposal must be made according to official regulations.[2]

The compound must not be disposed of with household garbage.[2]

Do not allow the product to reach the sewage system or enter ground water, as it is

considered slightly hazardous for water.[2]

Engage a certified hazardous waste management service for final disposal.

Summary of Hazard and Disposal Data
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Property
Corynoxine
(hydrochloride)

Corypalmine General Guidance

Primary Hazards

Fatal if swallowed

(Acute Toxicity - Oral

2)[1]

Causes skin and

serious eye irritation;

may cause respiratory

irritation[3]

Always consult the

SDS for the specific

chemical.

EPA Waste Code

Likely P-listed or U-

listed waste due to

acute toxicity.

Not explicitly listed,

but would be a

characteristic

hazardous waste if it

meets ignitability,

corrosivity, reactivity,

or toxicity criteria.[4][5]

Determined by

characteristics (D-

codes) or specific

listings (F, K, P, U

codes).[4][5]

Disposal Method

Incineration at an

approved biomedical

waste disposal site.

Must not be disposed

of with household

garbage; disposal

according to official

regulations.[2]

Use a licensed

hazardous waste

disposal company.

Sewer Disposal Prohibited.

Prohibited. Do not

allow to enter sewers,

ground water, or water

courses.[2]

Prohibited for most

laboratory chemicals

to prevent

environmental

contamination.[1]

Container

Labeled, sealed, and

compatible hazardous

waste container.

Labeled, sealed, and

compatible hazardous

waste container.

Use original container

when possible or a

designated, clearly

labeled waste

carboy/pail.[6]

General Laboratory Chemical Disposal Workflow
The following diagram illustrates a standard workflow for the safe disposal of chemical waste in

a research environment. This process ensures regulatory compliance and minimizes risks.

Safety Operating Guide

Check Availability & Pricing
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General Chemical Waste Disposal Workflow

Step 1: Identification & Segregation

Step 2: Collection & Labeling

Step 3: Storage & Disposal

Identify Waste Chemical
(Consult SDS)

Determine Hazard Class
(e.g., Flammable, Corrosive, Toxic)

Segregate Waste
(Avoid mixing incompatible chemicals)

Select Appropriate Waste Container
(Compatible, Sealable)

Transfer Waste to Container
(Use proper PPE)

Attach Completed Hazardous Waste Label

Store in Designated Satellite Accumulation Area

Request Waste Pickup
(Contact EH&S or Contractor)

Waste is Transported to a
Licensed Treatment, Storage, and Disposal Facility (TSDF)

Click to download full resolution via product page

Caption: Workflow for proper chemical waste management in a lab.
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This structured approach, beginning with proper identification and ending with certified

disposal, is essential for maintaining a safe and compliant research environment. Always

prioritize safety and consult your institution's Environmental Health & Safety (EH&S)

department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b13438434?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13438434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

